N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide

• IUPAC Name: N-(2-fluorophenyl)-4-propylpiperazine-1-carboxamide
• InChI: InChI=1S/C14H20FN3O/c1-2-7-17-8-10-18(11-9-17)14(19)16-13-6-4-3-5-12(13)15/h3-6H,2,7-11H2,1H3,(H,16,19)
• InChI Key: FWOSNEQKQJSAIC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol

Description

N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide, also known as 2-FPPP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that it inhibits the reuptake of these neurotransmitters, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels is believed to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain. It has also been found to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is responsible for the body's response to stress. In addition, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide in lab experiments is its high potency. This means that only small amounts of the compound are required to produce significant effects. In addition, this compound has a relatively long half-life, which makes it useful for studying the long-term effects of the compound. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. It has been found to have neurotoxic effects in some animal studies, which raises concerns about its safety for human use.

Future Directions

There are a number of future directions for the study of N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide. One possible direction is to further investigate its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Another direction is to study its mechanism of action in more detail, in order to better understand how it produces its therapeutic effects. Finally, more research is needed to determine the safety of this compound for human use, particularly in the context of long-term use.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide involves the reaction of 1-(2-fluorophenyl)piperazine with propionyl chloride in the presence of anhydrous potassium carbonate. The resulting product is then purified using column chromatography. The final product is a white crystalline powder with a melting point of 136-138°C.

Scientific Research Applications

N-(2-fluorophenyl)-4-propyl-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic properties. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease. In addition, this compound has been found to have a high affinity for the serotonin transporter, which makes it a potential candidate for the treatment of depression and anxiety disorders.